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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113

Introduction: Cyclohexyl acrylate (CAS No. 3066-71-5) is an acrylic acid ester utilized in the
synthesis of polymers, resins, and coatings.[1][2] Its utility as a monomer necessitates a
thorough understanding of its health and safety profile for proper handling in research and
development settings.[1] This document provides a consolidated overview of its hazards,
guantitative toxicological data, and standard safety protocols, compiled from various safety
data sheets and toxicological databases.

Quantitative Health and Safety Data

The following tables summarize the key physical, chemical, and toxicological properties of
cyclohexyl acrylate.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CoH1402 [11[3]1[4]
Molecular Weight 154.21 g/mol [1][3]
Appearance Colorless, clear liquid [1114]
Boiling Point 182-184°C [11[4115]
Density 0.975 g/cm3 [1][41[5]
Flash Point 68°C [11[4][6]
Vapor Pressure 0.000811 mmHg at 25°C [1114]
| Refractive Index | 1.4600 |[[1][4][5] |
Table 2: Toxicological Data
Test Species Value Source(s)
Acute Oral
Toxicity Rat 8980 pL/kg [3][6]
Acute Dermal Rabbit 2520 pL/kg B

Toxicity

(2469.6 mg/kg)

| Aquatic Toxicity | LC50 | Fathead Minnow | 1.4 - 1.56 mg/L (96h) |[8] |

Table 3: GHS Hazard Classifications
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Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin

: L 2 o [B171°]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

- 2 N [71[]

Damage/Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 ) o [B1[7119]
respiratory irritation

Exposure)

Hazardous to the H411: Toxic to aquatic

Aquatic Environment 2 life with long lasting [7119]
(Chronic) effects

| Flammable Liquids | 4 | H227: Combustible liquid |[9][10] |

Standardized Experimental Protocols

The toxicological data presented in safety data sheets are derived from standardized tests,
typically following OECD (Organisation for Economic Co-operation and Development)
Guidelines for the Testing of Chemicals. While the specific study reports for cyclohexyl
acrylate are not publicly available, the methodologies below describe the standard protocols
used to generate such data.

2.1 Acute Oral Toxicity (Ref: OECD Guideline 401, 420, or 423)

 Principle: This test provides information on health hazards likely to arise from a single, short-
term oral exposure to a substance.[11] The Acute Toxic Class Method (OECD 423) is a
stepwise procedure using a minimum number of animals to classify a chemical's toxicity.[12]

o Methodology:

o Test Animals: Healthy, young adult rodents (often rats), typically of a single sex (usually
females), are used.[11][12] Animals are acclimatized to laboratory conditions (e.g., 22°C +
3°C) for at least 5 days before the study.[11][13]
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o Administration: The test substance is administered orally by gavage in graduated doses to
several groups of animals, with one dose per group.[11] The volume administered to
rodents should generally not exceed 1 ml/100 g of body weight.[11]

o Procedure (OECD 423): The procedure uses defined doses (e.g., 5, 50, 300, 2000 mg/kg)
and the results from one step determine the next step.[12][14] It typically involves dosing 3
animals per step.[12]

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[14]

o Endpoint: The primary endpoint is the LD50 (median lethal dose), which is the statistically
derived single dose that can be expected to cause death in 50% of the animals.[11] The
data is also used to classify the substance according to GHS criteria.[12]

2.2 Acute Dermal Toxicity (Ref: OECD Guideline 402)

e Principle: This test assesses the adverse effects following a single, uninterrupted dermal
exposure to a chemical for up to 24 hours.[15]

o Methodology:

o Test Animals: Young adult animals (e.g., rats, 200-300g) with healthy, intact skin are used.
[15] Typically, one sex (females) is sufficient.[15]

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area
of the trunk of the test animals.

o Administration: The substance is applied uniformly over an area that is approximately 10%
of the total body surface area. The treated area is then covered with a porous gauze
dressing.

o Procedure: This guideline uses a stepwise procedure with up to 3 animals per step at
defined dose levels.[15] The mortality and moribund status of the animals determine the
need for further steps.[15]
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o Observation: Animals are observed for clinical signs of toxicity and mortality for 14 days.
Body weight is recorded weekly.

o Endpoint: The test allows for hazard classification and, where possible, the determination
of an LD50 value.[15]

Logical Workflow Visualization

The following diagram illustrates the recommended first aid response workflow following an
accidental exposure to cyclohexyl acrylate, based on standard safety data sheet instructions.
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First Aid Workflow for Cyclohexyl Acrylate Exposure

Click to download full resolution via product page

Caption: First aid response workflow for cyclohexyl acrylate exposure routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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